Chloroprednisone Chloroprednisone Chloroprednisone is a 21-hydroxy steroid.
Brand Name: Vulcanchem
CAS No.: 52080-57-6
VCID: VC21124820
InChI: InChI=1S/C21H25ClO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15,18,23,27H,4,6,8-10H2,1-2H3/t12-,13-,15-,18+,19-,20-,21-/m0/s1
SMILES: CC12CC(=O)C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)Cl
Molecular Formula: C21H25ClO5
Molecular Weight: 392.9 g/mol

Chloroprednisone

CAS No.: 52080-57-6

Cat. No.: VC21124820

Molecular Formula: C21H25ClO5

Molecular Weight: 392.9 g/mol

* For research use only. Not for human or veterinary use.

Chloroprednisone - 52080-57-6

Specification

Description Chloroprednisone is a 21-hydroxy steroid.
CAS No. 52080-57-6
Molecular Formula C21H25ClO5
Molecular Weight 392.9 g/mol
IUPAC Name (6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione
Standard InChI InChI=1S/C21H25ClO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15,18,23,27H,4,6,8-10H2,1-2H3/t12-,13-,15-,18+,19-,20-,21-/m0/s1
Standard InChI Key NPSLCOWKFFNQKK-ZPSUVKRCSA-N
Isomeric SMILES C[C@]12CC(=O)[C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)C[C@@H](C4=CC(=O)C=C[C@]34C)Cl
SMILES CC12CC(=O)C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)Cl
Canonical SMILES CC12CC(=O)C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)Cl

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator